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Compound of Interest

Compound Name: LEB-03-146

Cat. No.: B12410499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LEB-03-146 is a novel deubiquitinase-targeting chimera (DUBTAC) that induces the

stabilization of the WEE1 kinase. It is constructed by linking the WEE1 inhibitor AZD1775

(Adavosertib) to the OTUB1 recruiter EN523 via a PEG2 linker.[1] Understanding the stability

and optimal storage conditions of LEB-03-146 is critical for ensuring its integrity, potency, and

the reproducibility of experimental results. These application notes provide a comprehensive

overview of the recommended storage conditions, general stability profile, and protocols for

handling and assessing the stability of LEB-03-146.

Physicochemical Properties
Property Value

Molecular Formula C46H57N11O8

Molecular Weight 892.01 g/mol

CAS Number 2858812-91-4

Appearance Solid

(Data sourced from MedchemExpress)
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Recommended Storage Conditions
Proper storage is crucial to maintain the stability of LEB-03-146. The following conditions are

recommended based on the physical state of the compound.

Form Storage Temperature Duration

Solid (Powder) -20°C 3 years

Stock Solution (-80°C) -80°C 6 months

Stock Solution (-20°C) -20°C 1 month

(Data sourced from MedchemExpress)[1]

Note on Shipping: LEB-03-146 is typically shipped at room temperature, which is acceptable

for short durations. Upon receipt, it is imperative to store the compound at the recommended

conditions.[1]

General Stability Profile
While specific, publicly available stability data for LEB-03-146 under various stress conditions

is limited, some general characteristics can be inferred from its structure and the nature of

similar molecules.

PEG Linker: The polyethylene glycol (PEG) linker in LEB-03-146 is expected to enhance the

compound's hydrophilicity and overall stability.[2][3][4][5][6] PEG linkers can create a

hydration shell around the molecule, which helps to prevent aggregation and improve

solubility.[4]

Component Moieties: LEB-03-146 is composed of a WEE1 inhibitor (AZD1775) and an

OTUB1 recruiter. The stability of these individual components can influence the overall

stability of the DUBTAC.

Susceptibility to Degradation: Like many complex organic molecules, LEB-03-146 may be

susceptible to degradation under harsh conditions such as extreme pH, high temperatures,

and exposure to strong oxidizing agents or intense light.
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Experimental Protocols
Protocol 1: Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of LEB-03-146 for experimental use.

Materials:

LEB-03-146 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, low-binding microcentrifuge tubes

Procedure:

Equilibrate the vial of LEB-03-146 to room temperature before opening to prevent moisture

condensation.

Aseptically weigh the desired amount of LEB-03-146 powder in a sterile microcentrifuge

tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Vortex briefly and sonicate if necessary to ensure complete dissolution.

Aliquot the stock solution into single-use volumes in low-binding microcentrifuge tubes to

minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[1]

Protocol 2: General Stability Assessment (Forced
Degradation Study)
Objective: To evaluate the stability of LEB-03-146 under various stress conditions to identify

potential degradation pathways and develop stability-indicating analytical methods.
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Materials:

LEB-03-146 stock solution (in a suitable solvent like DMSO or acetonitrile)

Hydrochloric acid (HCl) solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Hydrogen peroxide (H2O2) solution (e.g., 3%)

High-performance liquid chromatography (HPLC) or Liquid chromatography-mass

spectrometry (LC-MS) system

Photostability chamber

Temperature and humidity-controlled incubator

Procedure:

Sample Preparation: Prepare multiple aliquots of a known concentration of LEB-03-146 in a

suitable solvent.

Stress Conditions:

Acid Hydrolysis: Add an equal volume of 0.1 M HCl to an aliquot of the LEB-03-146
solution. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24

hours).

Base Hydrolysis: Add an equal volume of 0.1 M NaOH to another aliquot. Incubate under

the same conditions as the acid hydrolysis sample.

Oxidative Degradation: Treat an aliquot with 3% H2O2 and incubate at room temperature

for a defined period.

Thermal Degradation: Place an aliquot in a temperature-controlled incubator at an

elevated temperature (e.g., 70°C) for a defined period.
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Photostability: Expose an aliquot to a controlled light source in a photostability chamber

according to ICH Q1B guidelines.

Control: Keep one aliquot at the recommended storage condition (-80°C or -20°C) as a

control.

Sample Analysis:

At specified time points, withdraw samples from each stress condition.

Neutralize the acid and base hydrolysis samples before analysis.

Analyze all samples, including the control, by a validated stability-indicating analytical

method, such as HPLC or LC-MS.[7] The method should be capable of separating the

parent LEB-03-146 peak from any potential degradation products.

Data Analysis:

Calculate the percentage of LEB-03-146 remaining in each stressed sample compared to

the control.

Identify and, if possible, characterize the major degradation products using mass

spectrometry.
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Experimental Workflow for LEB-03-146 Stability Assessment
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Caption: A logical workflow for assessing the stability of LEB-03-146.
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Proposed Signaling Pathway of LEB-03-146
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Caption: The proposed mechanism of action for LEB-03-146.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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